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Compound of Interest

Compound Name: 3,4,5-Trichlorosyringol

Cat. No.: B1208624 Get Quote

Essential Safety and Handling Guide for 3,4,5-
Trichlorosyringol
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 3,4,5-Trichlorosyringol in a laboratory setting. The information is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Profile and Hazards

3,4,5-Trichlorosyringol is a halogenated phenol. While specific data for this compound is

limited, its structural similarity to other trichlorophenols suggests that it should be handled with

utmost care. Trichlorophenols are known to be irritants, can be absorbed through the skin, and

may cause systemic toxicity.[1][2] Exposure can lead to irritation of the skin, eyes, nose, and

throat.[1][2] Some chlorophenols are also considered potentially carcinogenic to humans.
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Property Data Reference

Appearance Off-white solid or needles. [2][3]

Chemical Formula C₆H₃Cl₃O [3]

Molecular Weight 197.4 g/mol [3]

Primary Hazards

Harmful if swallowed, in

contact with skin, or if inhaled.

[4][5] Causes skin and serious

eye irritation.[1][2][4] Very toxic

to aquatic life.[4][5]

[1][2][4][5]

Incompatibilities

Strong oxidizing agents (e.g.,

perchlorates, peroxides),

strong acids, acid chlorides,

and acid anhydrides.

[1][2]

Storage

Store in a cool, well-ventilated

area in tightly closed

containers, away from heat

and combustibles.

[1]

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

Fume Hood: All work with 3,4,5-Trichlorosyringol, including weighing, preparing solutions,

and conducting reactions, must be performed in a certified chemical fume hood to minimize

inhalation exposure.[6][7][8]

Ventilation: Ensure adequate general laboratory ventilation.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory when

there is a splash hazard.[1][7][9]
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Hand Protection: Double gloving is strongly recommended.[7][8] Use a thicker, chemical-

resistant glove (e.g., butyl rubber, neoprene) over a standard nitrile glove.[7][10] Gloves

should be changed immediately upon contamination.[7]

Body Protection: A fully buttoned lab coat, long pants, and closed-toe shoes are required.[7]

For tasks with a high splash potential, a chemical-resistant apron (e.g., butyl rubber or

neoprene) should be worn over the lab coat.[7]

Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be

controlled by a fume hood, a respirator with an appropriate filter for organic gases and

particulates should be used.[11]

3. Work Practices:

Avoid Contamination: Do not eat, drink, or smoke in the laboratory.[1][11]

Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before

leaving the lab, and at the end of the workday.[1][5]

Aerosol Prevention: When centrifuging solutions containing this compound, use sealed

safety cups and allow aerosols to settle for at least 10 minutes before opening the centrifuge.

[6][7]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing.[1][2][9] Wash the affected skin

area thoroughly with soap and water.[1] Polyethylene glycol (PEG-300 or PEG-400) can be

used to decontaminate the skin.[9][10][12] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4][11]
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Spill and Disposal Plan
1. Spill Response:

Evacuation: Evacuate non-essential personnel from the spill area.

Control: Eliminate all ignition sources.[1][2]

Containment and Cleanup: For solid spills, dampen the material with 60-70% ethanol to

prevent dusting.[2] Cover the spill with an inert absorbent material like dry lime, sand, or

soda ash.[1] Carefully sweep the material into a suitable, labeled container for hazardous

waste.[2][11]

Decontamination: Wash the spill area with a 60-70% ethanol solution followed by a soap and

water solution.[2]

Personal Protection: Anyone involved in the cleanup must wear the appropriate PPE as

described above.

2. Waste Disposal:

Segregation: All waste contaminated with 3,4,5-Trichlorosyringol, including contaminated

PPE, pipette tips, and absorbent materials, must be collected in a dedicated, sealed, and

clearly labeled hazardous waste container.[6]

Disposal Method: The waste must be disposed of as hazardous chemical waste in

accordance with local, state, and federal regulations.[1] Do not dispose of it down the drain

or in the regular trash.[6] Consider incineration in a chemical incinerator equipped with an

afterburner and scrubber.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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